1-ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine

• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol
• IUPAC Name: (3-amino-1-ethylpyrazol-4-yl)-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C12H20N4O/c1-3-15-8-10(11(13)14-15)12(17)16-7-5-4-6-9(16)2/h8-9H,3-7H2,1-2H3,(H2,13,14)
• InChI Key: RFFIUDAPXZYONW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)N)C(=O)N2CCCCC2C

Description

1-Ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine is a pyrazole derivative characterized by:

• Ethyl group at position 1 of the pyrazole ring.
• 2-Methylpiperidine-1-carbonyl substituent at position 2.
• Amine group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine typically involves the reaction of 1-ethyl-1H-pyrazol-3-amine with 2-methylpiperidine-1-carbonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature for several hours until the reaction is complete.

Industrial Production Methods: On an industrial scale, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the yield of the desired product. Purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-Ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Halogens, nucleophiles, solvents like dichloromethane or ethanol.

Major Products Formed:

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

1-Ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical agent due to its ability to interact with biological targets. It may exhibit properties such as anti-inflammatory, analgesic, or antimicrobial activities.

Chemical Biology: Researchers use this compound to study its interactions with enzymes and receptors, providing insights into its mechanism of action and potential therapeutic uses.

Industrial Applications: The compound can be used as an intermediate in the synthesis of other complex molecules, making it valuable in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Research Implications

• Synthetic Routes : Copper-catalyzed coupling (as in ) may apply to the target compound, with ethylation requiring reagents like ethyl iodide .
• Drug Design : The piperidine carbonyl in the target compound offers hydrogen-bonding sites for target engagement, while the ethyl group balances lipophilicity.

Biological Activity

1-Ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine is a synthetic organic compound belonging to the class of pyrazole derivatives. Its unique structural features suggest significant potential in medicinal chemistry, particularly for interactions with biological targets. This article explores the biological activity of this compound, focusing on its mechanism of action, therapeutic applications, and relevant research findings.

The chemical characteristics of 1-ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine are summarized in the following table:

Property	Details
Molecular Formula	C12H20N4O
Molecular Weight	236.31 g/mol
IUPAC Name	(3-amino-1-ethylpyrazol-4-yl)-(2-methylpiperidin-1-yl)methanone
InChI Key	RFFIUDAPXZYONW-UHFFFAOYSA-N
Canonical SMILES	CCN1C=C(C(=N1)N)C(=O)N2CCCCC2C

The biological activity of 1-ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The compound may modulate the activity of these targets, leading to various biological effects such as anti-inflammatory and antimicrobial activities. The exact pathways involved in its action are still under investigation, but preliminary studies indicate promising therapeutic potential.

Therapeutic Applications

Research indicates that 1-ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine has several applications in medicinal chemistry:

Potential Applications:

• Anti-inflammatory Agents: The compound has been explored for its ability to inhibit inflammatory pathways, making it a candidate for treating inflammatory diseases.
• Antimicrobial Activity: Preliminary studies suggest effectiveness against certain bacterial strains, indicating potential use as an antimicrobial agent.

Case Studies and Research Findings

Recent studies have highlighted the biological activity of pyrazole derivatives, including the compound . Here are some notable findings:

• Antiviral Activity: A study demonstrated that pyrazole derivatives exhibit significant antiviral efficacy against various viruses, including herpes simplex virus type 1 (HSV-1) and tobacco mosaic virus (TMV). The compound's structural analogs showed promising results with EC50 values indicating effective inhibition at micromolar concentrations .
• Enzyme Inhibition: Research has shown that related pyrazole compounds can act as inhibitors for key enzymes involved in disease pathways. For instance, compounds derived from pyrazole scaffolds have been reported to inhibit cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation .
• Cytotoxicity Studies: Investigations into the cytotoxic effects of pyrazole derivatives revealed varying degrees of toxicity across different cell lines, with some compounds exhibiting selective cytotoxicity towards cancer cells while sparing normal cells .

Comparative Analysis

When comparing 1-ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine with similar compounds, distinct differences in biological activity can be observed:

Compound	IC50 (µM)	Activity Type
1-Ethyl-4-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-3-amine	TBD	Antiviral / Antimicrobial
1-Ethyl-3-(2-methylpiperidine-1-carbonyl)-1H-pyrazol-4-amines	TBD	CDK Inhibition
4-Chloro-Pyrazole Derivatives	TBD	Anticancer